Cas no 116331-54-5 (Fluoranthene,2,3,5-trinitro-)

• Product Name: Fluoranthene,2,3,5-trinitro-
• CAS No: 116331-54-5
• MF: C₁₆H₇N₃O₆
• MW: 337.243283510208
• CID: 218035
• PubChem ID: 146585
• Update Time: 2025-04-19

Fluoranthene,2,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

• Fluoranthene,2,3,5-trinitro-
• 2,3,5-Trinitrofluoranthene
• 2,3,5-Trinitro-fluoranthene
• AC1L3TI2
• ACMC-20mm8a
• AG-D-37704
• CHEMBL439650
• CTK4A9742
• TRINITROFLUORANTHENE
• Fluoranthene, 2,3,5-trinitro-
• 116331-54-5
• DTXSID30151352

• Inchi： 1S/C16H7N3O6/c20-17(21)8-5-11-9-3-1-2-4-10(9)12-7-14(18(22)23)16(19(24)25)13(6-8)15(11)12/h1-7H
• InChI Key： WXOXPNFYQQAKLX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC2C3C=CC=CC=3C3=CC(=CC=1C=23)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 337.03351
• Monoisotopic Mass: 337.03348495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 129.42